Cas no 1217748-46-3 ((S)-alpha-(4-tert-butyl-benzyl)-proline-HCl)

• Product Name: (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl
• CAS No: 1217748-46-3
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• MDL: MFCD06796823
• CID: 3165289
• PubChem ID: 45026917
• Update Time: 2025-05-20

(S)-alpha-(4-tert-butyl-benzyl)-proline-HCl Chemical and Physical Properties

Names and Identifiers

• starbld0017875
• (2S)-2-[(4-tert-butylphenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• 1217748-46-3
• (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl
• (S)-2-(4-(tert-Butyl)benzyl)pyrrolidine-2-carboxylic acid hydrochloride
• MFCD06796823

• MDL： MFCD06796823
• Inchi： 1S/C16H23NO2.ClH/c1-15(2,3)13-7-5-12(6-8-13)11-16(14(18)19)9-4-10-17-16;/h5-8,17H,4,9-11H2,1-3H3,(H,18,19);1H/t16-;/m0./s1
• InChI Key： INJCKVFEISNXDR-NTISSMGPSA-N
• SMILES： Cl.OC([C@@]1(CC2C=CC(=CC=2)C(C)(C)C)CCCN1)=O

Computed Properties

• Exact Mass: 297.1495567Da
• Monoisotopic Mass: 297.1495567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl

(S)-alpha-(4-tert-butyl-benzyl)-proline-HCl (CAS No. 1217748-46-3): A Comprehensive Overview of Its Properties and Applications

The compound (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl (CAS No. 1217748-46-3) is a chiral proline derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This molecule, characterized by its tert-butyl-benzyl substituent, is widely utilized as a building block for the development of peptide-based therapeutics and catalysts. Its unique structural features make it a valuable tool for asymmetric synthesis and drug discovery.

One of the key reasons for the growing interest in (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl is its role in enantioselective catalysis. Researchers are increasingly exploring its potential to facilitate chiral transformations, which are critical for the production of optically active compounds. This aligns with the current trend in the pharmaceutical industry, where there is a high demand for stereoselective synthesis methods to develop more effective and safer drugs.

In addition to its catalytic applications, (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl is also being investigated for its potential in peptide modification. The proline scaffold is a common motif in bioactive peptides, and the introduction of the tert-butyl-benzyl group can enhance the pharmacokinetic properties of these molecules. This is particularly relevant given the rising popularity of peptide-based drugs for treating conditions such as metabolic disorders and cardiovascular diseases.

The CAS No. 1217748-46-3 identifier is often searched in academic and industrial databases, reflecting the compound's importance in medicinal chemistry. Users frequently inquire about its synthetic routes, physical properties, and safety data, highlighting the need for comprehensive and accurate information. For instance, questions like "How to synthesize (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl?" or "What are the solubility characteristics of CAS No. 1217748-46-3?" are common in scientific forums and search engines.

From a green chemistry perspective, the synthesis of (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl is being optimized to reduce environmental impact. Researchers are exploring catalyst-free methods and renewable solvents to align with the global push for ustainable practices. This resonates with the increasing consumer and regulatory focus on eco-friendly manufacturing processes.

Another area of interest is the compound's potential in neuroscience research. The proline derivative structure is being studied for its ability to modulate neurotransmitter systems, which could lead to breakthroughs in treating neurodegenerative diseases. This ties into the broader health and wellness trend, where there is a surge in searches for novel therapeutic agents targeting brain health.

In summary, (S)-alpha-(4-tert-butyl-benzyl)-proline-HCl (CAS No. 1217748-46-3) is a versatile compound with wide-ranging applications in pharmaceuticals, catalysis, and peptide engineering. Its relevance is further underscored by the growing body of research and the frequent queries from professionals seeking detailed information. As the demand for chiral intermediates and bioactive molecules continues to rise, this compound is poised to remain a focal point in chemical innovation.